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Compound of Interest

Compound Name: INT Formazan

Cat. No.: B1147712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for INT formazan (1-(4-

Iodophenyl)-5-(4-nitrophenyl)-3-phenylformazan), a widely used chromogenic product in cell

viability and cytotoxicity assays. Due to the limited availability of a complete, publicly accessible

Safety Data Sheet (SDS) for INT formazan, this document synthesizes information from

various chemical suppliers and related compounds to offer the most thorough safety profile

possible. Researchers should, however, always consult the specific SDS provided by their

supplier before handling this chemical.

Core Safety and Physical Data
The following tables summarize the known physical, chemical, and safety information for INT
formazan. It is important to note the absence of quantitative toxicological data, such as LD50

and LC50 values, in the publicly available information.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C₁₉H₁₄IN₅O₂ [1]

Molecular Weight 471.25 g/mol [1]

Appearance
Amber to dark green to black

powder/crystal
[1]

Melting Point 187 °C (decomposes)

Solubility
Insoluble in water. Soluble in

Dimethylformamide (DMF).
[2]

CAS Number 7781-49-9 [1]

Available Safety Information
Hazard Statement GHS Pictogram

Precautionary
Statements

Source

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P284: [In

case of inadequate

ventilation] wear

respiratory protection.

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P342+P311: If

experiencing

respiratory symptoms:

Call a POISON

CENTER/doctor.

[1]

Note: The GHS08 pictogram indicates a health hazard.
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Experimental Protocols
The primary application of INT formazan is in colorimetric assays to determine cell viability,

where the reduction of a tetrazolium salt (like INT) by metabolically active cells produces the

colored formazan product.[2] The experimental protocol is analogous to the widely used MTT

assay.

General Protocol for a Cell Viability Assay using a
Tetrazolium Salt
This protocol is a generalized procedure based on the MTT assay and should be optimized for

specific cell types and experimental conditions.

Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow

them to adhere and grow, typically for 24 hours.

Compound Treatment: Expose the cells to the test compound at various concentrations for a

specific duration.

Tetrazolium Salt Incubation: Remove the treatment media and add the tetrazolium salt

solution (e.g., INT) to each well. Incubate for 2-4 hours at 37°C. During this time,

mitochondrial dehydrogenases in viable cells will reduce the tetrazolium salt to formazan

crystals.[3]

Formazan Solubilization: After incubation, add a solubilization solution (e.g., DMSO,

isopropanol) to each well to dissolve the formazan crystals.[4]

Absorbance Reading: Measure the absorbance of the resulting colored solution using a

microplate reader at a wavelength appropriate for the specific formazan (typically between

550 and 600 nm).[5] The intensity of the color is proportional to the number of viable cells.

Safe Handling and Storage Workflow
Proper handling and storage are crucial to ensure the safety of laboratory personnel and the

integrity of the compound. The following workflow outlines the key steps for managing INT
formazan in a research environment.
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INT Formazan: Safe Handling and Storage Workflow

Receiving and Inspection
- Verify container integrity
- Check label information

Proper Storage
- Store at room temperature

- Protect from light
- Keep container tightly closed

Store upon receipt

Safe Handling
- Use in a well-ventilated area

- Wear appropriate PPE:
  - Lab coat
  - Gloves

  - Safety glasses

Retrieve for use

Weighing
- Use a chemical fume hood or ventilated balance enclosure

- Avoid generating dust

Prepare for experiment

Spill Management
- Evacuate and ventilate the area

- Wear appropriate PPE
- Absorb with inert material

- Collect for disposal

In case of spill

Waste Disposal
- Dispose of as non-hazardous chemical waste (confirm with institutional guidelines)

- Do not dispose down the drain

Dispose of contaminated PPE

Solution Preparation
- Dissolve in an appropriate solvent (e.g., DMF)

- Handle solvents in a fume hood

Prepare stock solution

Dispose of waste

Click to download full resolution via product page

A flowchart illustrating the safe handling and storage procedures for INT formazan.
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First Aid Measures
Given the limited specific first aid information for INT formazan, the following are general

guidelines for exposure to chemical dusts.

Inhalation: As INT formazan may cause respiratory irritation, move the affected person to

fresh air immediately.[1] If breathing is difficult or if respiratory symptoms persist, seek

medical attention.[6][7]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.[6]

Disposal Considerations
INT formazan is generally not classified as a hazardous material for transport.[2] However,

disposal regulations may vary by institution and location.

Solid Waste: Unused INT formazan and contaminated solid materials should be disposed of

as non-hazardous chemical waste, in accordance with local and institutional guidelines.[8][9]

It is recommended to consult with your institution's environmental health and safety

department for specific procedures.[10]

Liquid Waste: Solutions of INT formazan in organic solvents should be collected and

disposed of as chemical waste. Do not pour down the drain.[8]

In conclusion, while INT formazan is a valuable tool in research, it is essential to handle it with

care, adhering to standard laboratory safety practices. The lack of comprehensive toxicological

data underscores the importance of minimizing exposure and using appropriate personal

protective equipment at all times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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